Cas no 2137071-97-5 (4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2137071-97-5
• MF: C₁₀H₂₀N₂O₃S
• MW: 248.342401504517
• CID: 6197005
• PubChem ID: 93629716
• Update Time: 2025-10-30

4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• EN300-712845
• 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione
• 2137071-97-5

• Inchi： 1S/C10H20N2O3S/c1-15-10-6-9(11-7-10)8-12-2-4-16(13,14)5-3-12/h9-11H,2-8H2,1H3/t9-,10-/m0/s1
• InChI Key： AQWOURBXOKEPFP-UWVGGRQHSA-N
• SMILES： S1(CCN(CC1)C[C@@H]1C[C@@H](CN1)OC)(=O)=O

Computed Properties

• Exact Mass: 248.11946368g/mol
• Monoisotopic Mass: 248.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 67Ų

Additional information on 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione

Introduction to 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione (CAS No. 2137071-97-5)

4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2137071-97-5, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structural complexity and stereochemical configuration of this molecule make it a subject of intense interest for researchers exploring new pharmacophores.

The molecular structure of 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione features a thiomorpholine core, which is a heterocyclic ring system containing sulfur and nitrogen atoms. This core is functionalized with a methoxypyrrolidine moiety at the 4-position, contributing to the compound's chiral nature. The stereochemistry at the 2S and 4S positions of the pyrrolidine ring is particularly noteworthy, as it influences the compound's biological activity and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules. Studies have suggested that the thiomorpholine scaffold may exhibit properties conducive to drug-like characteristics, including solubility, metabolic stability, and membrane permeability. These attributes are critical for the development of orally active pharmaceuticals.

The methoxypyrrolidine substituent in 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione introduces additional functionality that can be exploited for modulating biological pathways. For instance, the methoxy group may participate in hydrogen bonding interactions with protein targets, while the pyrrolidine ring itself can engage in hydrophobic interactions. Such features are often leveraged in drug design to enhance binding affinity and selectivity.

In the context of current research trends, this compound aligns with the growing interest in chiral drugs and enantiopure compounds. The stereochemical purity of 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione is likely to be a key factor in its pharmacological profile. Enantiopure drugs often exhibit improved efficacy and reduced side effects compared to racemic mixtures, making them highly desirable in modern medicine.

Moreover, the thiomorpholine core has been explored in various therapeutic contexts due to its ability to mimic natural biomolecules. For example, thiomorpholine derivatives have shown promise as kinase inhibitors and antimicrobial agents. The structural features of 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione may enable it to interact with similar biological targets, opening up possibilities for its use in treating a range of diseases.

From a synthetic chemistry perspective, the preparation of 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione presents unique challenges due to its complex stereochemistry. However, recent developments in asymmetric synthesis have made it possible to construct such molecules with high enantiomeric purity. These advancements have not only facilitated the production of enantiopure intermediates but also enabled researchers to explore novel synthetic routes.

The potential applications of this compound extend beyond traditional pharmaceuticals. In recent years, there has been increasing interest in using specialized organic compounds as tools for biochemical research and drug discovery. The unique structural features of 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione make it an attractive candidate for such applications.

In conclusion, 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-1lambda6-thiomorpholine-1,1-dione (CAS No. 2137071-97-5) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure, chiral configuration, and potential biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow.